Cas no 1805925-73-8 (2-Cyano-3-(difluoromethyl)-5-hydroxy-6-nitropyridine)

• Product Name: 2-Cyano-3-(difluoromethyl)-5-hydroxy-6-nitropyridine
• CAS No: 1805925-73-8
• MF: C₇H₃F₂N₃O₃
• MW: 215.113827943802
• CID: 4872719
• Update Time: 2025-06-10

2-Cyano-3-(difluoromethyl)-5-hydroxy-6-nitropyridine Chemical and Physical Properties

Names and Identifiers

• 2-Cyano-3-(difluoromethyl)-5-hydroxy-6-nitropyridine

• Inchi： 1S/C7H3F2N3O3/c8-6(9)3-1-5(13)7(12(14)15)11-4(3)2-10/h1,6,13H
• InChI Key： CWICYNNXTGTJAN-UHFFFAOYSA-N
• SMILES： FC(C1C(C#N)=NC(=C(C=1)O)[N+](=O)[O-])F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 298
• XLogP3: 1.9
• Topological Polar Surface Area: 103

Additional information on 2-Cyano-3-(difluoromethyl)-5-hydroxy-6-nitropyridine

Introduction to 2-Cyano-3-(difluoromethyl)-5-hydroxy-6-nitropyridine (CAS No. 1805925-73-8)

2-Cyano-3-(difluoromethyl)-5-hydroxy-6-nitropyridine, identified by its Chemical Abstracts Service (CAS) number 1805925-73-8, is a specialized heterocyclic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound belongs to the pyridine family, a class of nitrogen-containing heterocycles that are widely recognized for their diverse biological activities and industrial applications. The structural features of this molecule, including its cyano, difluoromethyl, hydroxy, and nitro substituents, contribute to its unique chemical properties and potential utility in synthetic chemistry.

The nitropyridine core of this compound is particularly noteworthy, as nitroaromatic compounds are well-documented for their role in medicinal chemistry. The presence of a cyano group at the 2-position introduces a polar site for potential interactions with biological targets, while the difluoromethyl group at the 3-position enhances lipophilicity and metabolic stability. The hydroxy group at the 5-position adds another layer of functional diversity, enabling further derivatization and modification. These structural elements collectively make 2-Cyano-3-(difluoromethyl)-5-hydroxy-6-nitropyridine a promising candidate for further exploration in drug discovery and material science.

In recent years, there has been a growing interest in developing novel pyridine derivatives with enhanced biological activity. The nitro group in this compound can be reduced to an amine, opening up possibilities for the synthesis of pharmacologically active aminopyridines. Additionally, the difluoromethyl group is known to improve binding affinity and reduce metabolic degradation, making it a valuable moiety in drug design. These properties have prompted researchers to investigate its potential applications in treating various diseases.

One of the most compelling aspects of 2-Cyano-3-(difluoromethyl)-5-hydroxy-6-nitropyridine is its versatility in synthetic chemistry. The presence of multiple reactive sites allows for diverse functionalization strategies, enabling chemists to tailor the molecule for specific applications. For instance, the cyano group can be converted into a carboxylic acid or ester, while the hydroxy group can be etherified or sulfonated. These modifications can lead to novel compounds with improved pharmacokinetic profiles and therapeutic efficacy.

Recent studies have highlighted the importance of fluorinated pyridines in medicinal chemistry. The difluoromethyl group in this compound not only enhances lipophilicity but also modulates enzyme activity and receptor binding. This has led to the development of several fluorinated pyridines as lead compounds for drug discovery. For example, researchers have reported the synthesis of kinase inhibitors and antiviral agents that incorporate similar structural motifs. The potential of 2-Cyano-3-(difluoromethyl)-5-hydroxy-6-nitropyridine to serve as a scaffold for such applications is an exciting area of ongoing research.

The biological activity of this compound has also been explored in various preclinical models. Initial studies suggest that it may exhibit properties relevant to inflammation, cancer, and neurodegenerative diseases. The ability of pyridine derivatives to interact with biological targets such as enzymes and receptors makes them attractive candidates for therapeutic intervention. Further investigation into the pharmacological properties of 2-Cyano-3-(difluoromethyl)-5-hydroxy-6-nitropyridine could uncover new treatment strategies for these conditions.

Synthetic methodologies play a crucial role in the development of novel compounds like 2-Cyano-3-(difluoromethyl)-5-hydroxy-6-nitropyridine. Advanced techniques such as transition metal-catalyzed cross-coupling reactions and flow chemistry have enabled more efficient and scalable synthesis routes. These methods not only improve yield but also allow for better control over reaction conditions, reducing unwanted side products. The optimization of synthetic protocols is essential for translating laboratory discoveries into viable pharmaceuticals.

The environmental impact of chemical synthesis is also an important consideration. Green chemistry principles emphasize the development of processes that minimize waste and hazardous byproducts. Researchers are increasingly adopting sustainable practices in synthesizing compounds like 2-Cyano-3-(difluoromethyl)-5-hydroxy-6-nitropyridine, ensuring that their production is both efficient and environmentally friendly. This approach aligns with global efforts to promote sustainable pharmaceutical development.

In conclusion, 2-Cyano-3-(difluoromethyl)-5-hydroxy-6-nitropyridine (CAS No. 1805925-73-8) represents a fascinating compound with significant potential in pharmaceutical research. Its unique structural features, combined with recent advancements in synthetic chemistry and drug discovery, make it a valuable asset for scientists exploring new therapeutic agents. As research continues to uncover its biological activities and synthetic possibilities, this compound is poised to play an important role in future medical innovations.